3-(3,4-Dimethoxyphenyl)-5-[1-(3,4-dimethylbenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole

• IUPAC Name: [2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]-(3,4-dimethylphenyl)methanone
• InChI: InChI=1S/C23H25N3O4/c1-14-7-8-17(12-15(14)2)23(27)26-11-5-6-18(26)22-24-21(25-30-22)16-9-10-19(28-3)20(13-16)29-4/h7-10,12-13,18H,5-6,11H2,1-4H3
• InChI Key: GNSLEFBZSHVSLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCCC2C3=NC(=NO3)C4=CC(=C(C=C4)OC)OC)C
• Molecular Formula: C23H25N3O4
• Molecular Weight: 407.5 g/mol

Description

The compound “3-(3,4-Dimethoxyphenyl)-5-[1-(3,4-dimethylbenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole” is a complex organic molecule. It contains several functional groups including a 1,2,4-oxadiazole ring, a pyrrolidine ring, and two aromatic rings with methoxy groups.

Molecular Structure Analysis

The molecular structure of this compound would likely show the presence of conjugated systems due to the aromatic rings and the 1,2,4-oxadiazole ring. The methoxy groups on the aromatic rings could potentially participate in resonance, contributing to the overall stability of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its functional groups. For example, the presence of the polar 1,2,4-oxadiazole ring and the methoxy groups could impact the compound’s solubility.

Mechanism of Action

The mechanism of action of a compound depends on its intended use, such as whether it’s designed to be a pharmaceutical, a catalyst, a polymer, etc. Without this information, it’s challenging to predict the mechanism of action.

Safety and Hazards

Without specific safety data, it’s difficult to provide accurate information on the safety and hazards of this compound. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future directions for this compound would depend on its intended use and how it performs in that role. Further studies could explore its potential applications in various fields.